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Compound of Interest

Compound Name: Ethyl 4-methoxybenzoate

Cat. No.: B166137 Get Quote

Compound Identification and Properties
Ethyl 4-methoxybenzoate is an aromatic ester characterized by a methoxy group at the para

position of the benzene ring.[1] Its pleasant, fruity-floral, anise-like odor lends to its use in the

fragrance and flavor industries.[2] It also serves as a versatile intermediate in organic synthesis

for more complex molecules.[2]

Table 1: Chemical and Physical Properties of Ethyl 4-methoxybenzoate
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Property Value References

Molecular Formula C₁₀H₁₂O₃ [1][2][3][4][5][6]

Molecular Weight 180.20 g/mol [2][3][4][5][6][7]

CAS Number 94-30-4 [2][3][4][8]

Appearance
Colorless to pale yellow oily

liquid
[2][8][9]

Melting Point 7-8 °C [5][8][9][10]

Boiling Point
263-269.5 °C (at 760 mmHg)

142-143 °C (at 12 mmHg)
[1][2][5][8][9][10]

Density ~1.103 g/mL at 25 °C [1][2][5][9][10]

Refractive Index ~1.524 at 20 °C [1][5][10]

Solubility
Insoluble in water; Soluble in

organic solvents and oils
[2]

InChI Key
FHUODBDRWMIBQP-

UHFFFAOYSA-N
[2][6][11][12][13]

SMILES
CCOC(=O)C1=CC=C(C=C1)O

C
[2][11][12][13]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation and purity assessment of Ethyl 4-
methoxybenzoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR spectroscopy provides information on the hydrogen environments in the molecule.

Table 2: ¹H NMR Spectroscopic Data for Ethyl 4-methoxybenzoate (in CDCl₃)
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~7.95 Doublet 2H
Aromatic protons

(ortho to -COOEt)

~6.85 Doublet 2H
Aromatic protons

(ortho to -OCH₃)

4.38 Quartet 2H -OCH₂CH₃

3.90 Singlet 3H -OCH₃

1.39 Triplet 3H -OCH₂CH₃

Note: Specific shift

values can vary

slightly depending on

the solvent and

spectrometer

frequency. Data is

compiled from typical

values found in

literature.[14]

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in the molecule.

Table 3: Key IR Absorption Bands for Ethyl 4-methoxybenzoate
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Wavenumber (cm⁻¹) Intensity
Functional Group
Assignment

~2980 Medium C-H stretch (aliphatic)

~1715 Strong C=O stretch (ester)

~1605, ~1510 Strong C=C stretch (aromatic ring)

~1250 Strong C-O stretch (ester and ether)

~1170 Strong C-O stretch (ether)

Note: This table represents

characteristic peaks. Full

spectra are available in

chemical databases.[13]

Mass Spectrometry (MS)
Mass spectrometry provides information about the mass-to-charge ratio of the molecule and its

fragments, confirming the molecular weight and aspects of the structure.

Table 4: Key Mass Spectrometry Fragments for Ethyl 4-methoxybenzoate

m/z Relative Intensity Fragment

180 High [M]⁺ (Molecular Ion)

135 Very High (Base Peak) [M - OC₂H₅]⁺

107 Medium [M - COOC₂H₅]⁺

77 Medium [C₆H₅]⁺

Data derived from NIST and

PubChem mass spectrometry

databases.[6][7]

Synthesis of Ethyl 4-methoxybenzoate
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A common and straightforward method for synthesizing Ethyl 4-methoxybenzoate is through

the Fischer esterification of 4-methoxybenzoic acid with ethanol using an acid catalyst.[2]

Experimental Protocol: Fischer Esterification
Materials:

4-Methoxybenzoic acid (p-anisic acid)

Absolute Ethanol (EtOH)

Concentrated Sulfuric Acid (H₂SO₄)

Saturated Sodium Bicarbonate (NaHCO₃) solution

Saturated Sodium Chloride (NaCl) solution (brine)

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Diethyl ether or other suitable extraction solvent

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 4-

methoxybenzoic acid and an excess of absolute ethanol (typically 5-10 molar equivalents).

Catalyst Addition: While stirring, slowly add a catalytic amount of concentrated sulfuric acid

(e.g., 0.1-0.2 equivalents).

Reflux: Heat the reaction mixture to reflux and maintain for several hours (typically 2-4

hours). The reaction progress can be monitored by Thin Layer Chromatography (TLC).

Workup - Neutralization: After cooling to room temperature, slowly pour the reaction mixture

into a separatory funnel containing a saturated solution of sodium bicarbonate to neutralize

the unreacted acid and the sulfuric acid catalyst.

Extraction: Extract the aqueous layer with diethyl ether (or another suitable organic solvent)

two to three times.
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Washing: Combine the organic layers and wash sequentially with water and then with brine

to remove any remaining water-soluble impurities.

Drying: Dry the organic layer over an anhydrous drying agent like magnesium sulfate or

sodium sulfate.

Solvent Removal: Filter off the drying agent and remove the solvent from the filtrate using a

rotary evaporator.

Purification: The resulting crude product can be purified by vacuum distillation to yield pure

Ethyl 4-methoxybenzoate.

Synthesis Workflow Diagram

4-Methoxybenzoic Acid
+ Ethanol (excess)

Heat to Reflux
(2-4 hours)

H₂SO₄ (catalyst)  Add

Neutralization
(aq. NaHCO₃)

 Cool Solvent Extraction
(e.g., Diethyl Ether)

Drying
(e.g., MgSO₄)

 Organic Layer Solvent Removal
(Rotary Evaporation)

 Filter Vacuum Distillation Crude Product Pure Ethyl
4-methoxybenzoate

Click to download full resolution via product page

Caption: Fischer Esterification workflow for Ethyl 4-methoxybenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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